Cas no 1518922-18-3 (2-(5-bromo-2-methylphenyl)propanoic acid)

• Product Name: 2-(5-bromo-2-methylphenyl)propanoic acid
• CAS No: 1518922-18-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6297144
• PubChem ID: 57419646
• Update Time: 2025-06-13

2-(5-bromo-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)propanoic acid
• EN300-1897328
• 1518922-18-3
• SCHEMBL3180180

• Inchi： 1S/C10H11BrO2/c1-6-3-4-8(11)5-9(6)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： XQPXUDKIHDOFIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C(=O)O)C

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(5-bromo-2-methylphenyl)propanoic acid

Comprehensive Overview of 2-(5-Bromo-2-methylphenyl)propanoic Acid (CAS No. 1518922-18-3)

2-(5-Bromo-2-methylphenyl)propanoic acid (CAS No. 1518922-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated derivative of propanoic acid is structurally characterized by a 5-bromo-2-methylphenyl group attached to the propanoic acid backbone. Its unique molecular architecture makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents.

The compound's CAS No. 1518922-18-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for "2-(5-bromo-2-methylphenyl)propanoic acid synthesis" or "CAS 1518922-18-3 applications" to explore its potential in drug discovery. The bromine atom at the 5-position of the phenyl ring enhances its reactivity, enabling versatile functionalization for targeted molecular modifications.

In recent years, the demand for 2-(5-bromo-2-methylphenyl)propanoic acid has surged due to its role in developing next-generation analgesics and anti-inflammatory compounds. With the global pharmaceutical industry focusing on precision medicine, queries like "how to purify 2-(5-bromo-2-methylphenyl)propanoic acid" or "1518922-18-3 solubility data" are increasingly common in scientific forums. The compound's lipophilic properties and moderate solubility in organic solvents make it suitable for formulation studies.

From a synthetic chemistry perspective, CAS No. 1518922-18-3 is often synthesized via palladium-catalyzed cross-coupling reactions or halogenation protocols. Researchers frequently investigate "alternative routes for 2-(5-bromo-2-methylphenyl)propanoic acid production" to optimize yield and reduce costs. Its stability under ambient conditions and compatibility with common reagents further elevate its utility in multi-step synthetic pathways.

Environmental and safety considerations are also pivotal when handling 2-(5-bromo-2-methylphenyl)propanoic acid. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to preserve its integrity. Searches such as "1518922-18-3 safety guidelines" reflect the growing emphasis on sustainable lab practices.

In conclusion, 2-(5-bromo-2-methylphenyl)propanoic acid (CAS No. 1518922-18-3) stands as a cornerstone in modern medicinal chemistry. Its adaptability and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.